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Compound of Interest

Compound Name: Ibezapolstat hydrochloride

Cat. No.: B15188419 Get Quote

Ibezapolstat Hydrochloride: A Guide for
Laboratory Use
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ibezapolstat hydrochloride is a first-in-class, orally active inhibitor of bacterial DNA

polymerase IIIC (Pol IIIC), an essential enzyme for DNA replication in certain Gram-positive

bacteria.[1][2] It is under development for the treatment of Clostridioides difficile infection (CDI).

[2][3] Its selective mechanism of action against low G+C content Gram-positive bacteria, like C.

difficile, allows it to target the pathogen while sparing many beneficial gut bacteria.[1][4] This

application note provides detailed protocols for the preparation and use of Ibezapolstat
hydrochloride in a laboratory setting.

Physicochemical Properties and Storage
Proper handling and storage of Ibezapolstat hydrochloride are crucial for maintaining its

integrity and ensuring reproducible experimental results.
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Property Value Reference

Molecular Formula C₁₈H₂₀Cl₂N₆O₂ [5]

Molecular Weight 423.3 g/mol [5]

CAS Number 1275582-97-2 [5]

Appearance Solid

Water Solubility 0.216 mg/mL [6]

DMSO Solubility 62.5 mg/mL (147.65 mM) [3]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Note: When preparing solutions in DMSO, it is recommended to use newly opened, anhydrous

DMSO as the compound is hygroscopic.[3] If precipitation occurs, gentle heating and/or

sonication can be used to aid dissolution.[3]

Mechanism of Action
Ibezapolstat selectively inhibits DNA polymerase IIIC, an enzyme critical for bacterial DNA

replication. This enzyme is found in low G+C Gram-positive bacteria but is absent in human

cells, providing a targeted therapeutic approach.[1] By inhibiting Pol IIIC, Ibezapolstat

effectively halts bacterial proliferation, leading to cell death.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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